Cas no 32792-42-0 (4-Cyanophenyl 4-methylbenzoate)

• Product Name: 4-Cyanophenyl 4-methylbenzoate
• CAS No: 32792-42-0
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD04725359
• CID: 53957
• PubChem ID: 532507
• Update Time: 2025-06-10

4-Cyanophenyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Cyanophenyl 4-methylbenzoate
• (4-cyanophenyl) 4-methylbenzoate
• 4-Cyanophenyl 4'-methylbenzoate
• 4-Cyanphenyl-p-toluat
• p-Cyanophenyl-p-toluat
• p-Toluic acid,4-cyanophenyl ester
• A875514
• 4-Cyanophenyl-4-Methylbenzoate
• AKOS015918010
• FT-0706010
• p-Toluylic acid, 4-cyanophenyl ester
• SCHEMBL6864700
• 32792-42-0
• CCG-305796
• p-Toluic acid, 4-cyanophenyl ester
• 4-Methyl-benzoic acid 4-cyano-phenyl ester
• 4-Cyanophenyl4-methylbenzoate
• DTXSID70336348
• 4-cyanophenyl-4'-methylbenzoate

• MDL： MFCD04725359
• Inchi： 1S/C15H11NO2/c1-11-2-6-13(7-3-11)15(17)18-14-8-4-12(10-16)5-9-14/h2-9H,1H3
• InChI Key： QIAWNOODTBZTGG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 237.07900
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 3.08588

Additional information on 4-Cyanophenyl 4-methylbenzoate

Comprehensive Overview of 4-Cyanophenyl 4-methylbenzoate (CAS No. 32792-42-0): Properties, Applications, and Industry Insights

4-Cyanophenyl 4-methylbenzoate (CAS No. 32792-42-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring a cyanophenyl group and a methylbenzoate moiety, has garnered significant attention due to its role as an intermediate in synthesizing high-value compounds. Its molecular formula, C₁₅H₁₁NO₂, and precise molecular weight of 237.25 g/mol make it a critical building block in modern organic chemistry.

In recent years, the demand for 4-Cyanophenyl 4-methylbenzoate has surged, driven by its utility in liquid crystal materials and pharmaceutical intermediates. Researchers and manufacturers frequently search for "4-Cyanophenyl 4-methylbenzoate synthesis" or "CAS 32792-42-0 suppliers," reflecting its commercial relevance. The compound's stability under moderate conditions and compatibility with various solvents, such as dimethyl sulfoxide (DMSO) and ethanol, further enhance its industrial appeal.

One of the most discussed topics in scientific forums is the compound's role in advanced material science. For instance, its incorporation into photoactive polymers and organic semiconductors has opened new avenues for flexible electronics and optoelectronic devices. These applications align with the growing global focus on sustainable technologies, making 4-Cyanophenyl 4-methylbenzoate a subject of cutting-edge research.

From a synthetic perspective, the compound is often prepared via esterification reactions between 4-cyanophenol and 4-methylbenzoyl chloride, a process optimized for high yield and purity. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its structural integrity. Such rigorous quality control ensures its suitability for high-stakes applications, including drug development and functional coatings.

Environmental and regulatory considerations are also pivotal in discussions about 4-Cyanophenyl 4-methylbenzoate. While the compound is not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. Users often inquire about "CAS 32792-42-0 safety data" or "biodegradability of cyanophenyl esters," highlighting the industry's emphasis on responsible chemical management.

Looking ahead, the compound's potential in green chemistry initiatives is being explored. Researchers are investigating catalytic methods to reduce waste during its production, aligning with the principles of circular economy. Such innovations could further solidify 4-Cyanophenyl 4-methylbenzoate as a cornerstone of sustainable industrial chemistry.

In summary, 4-Cyanophenyl 4-methylbenzoate (CAS No. 32792-42-0) exemplifies the intersection of scientific innovation and industrial utility. Its multifaceted applications, coupled with ongoing research into its properties, ensure its continued relevance in a rapidly evolving chemical landscape.